1-(5-(2,4-Dichlorophenyl)-1,3,4-oxadiazol-2-yl)-3-(4-fluorophenyl)urea

Specification

• CAS No.: 1286713-93-6
• Molecular Formula: C15H9Cl2FN4O2
• Molecular Weight: 367.16
• IUPAC Name: 1-[5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-3-(4-fluorophenyl)urea
• Standard InChI: InChI=1S/C15H9Cl2FN4O2/c16-8-1-6-11(12(17)7-8)13-21-22-15(24-13)20-14(23)19-10-4-2-9(18)3-5-10/h1-7H,(H2,19,20,22,23)
• Standard InChI Key: AHDOYSCKFXACBY-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1NC(=O)NC2=NN=C(O2)C3=C(C=C(C=C3)Cl)Cl)F

Introduction

The compound 1-(5-(2,4-Dichlorophenyl)-1,3,4-oxadiazol-2-yl)-3-(4-fluorophenyl)urea is a complex organic molecule that combines elements of oxadiazole and urea chemistry. This compound is of interest due to its potential applications in medicinal chemistry, particularly in the development of new drugs with specific biological activities.

Biological Activity

While specific biological activity data for 1-(5-(2,4-Dichlorophenyl)-1,3,4-oxadiazol-2-yl)-3-(4-fluorophenyl)urea is not available, compounds with similar structures have shown promise in various medicinal applications. For example, diaryl ureas are known for their anticancer properties, as seen in studies involving similar urea derivatives. Oxadiazole rings are also explored for their potential in drug development due to their pharmacological activities.

Related Compounds

• 5-(2,4-Dichlorophenyl)-1,3,4-oxadiazol-2-amine is a related compound with a molecular weight of 230.05 g/mol and CAS number 60160-13-6. It serves as a precursor or intermediate in the synthesis of more complex molecules.

• 1-Aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives have been studied for their anticancer properties, demonstrating significant antiproliferative effects against various cancer cell lines.

Future Research Directions

Future studies on 1-(5-(2,4-Dichlorophenyl)-1,3,4-oxadiazol-2-yl)-3-(4-fluorophenyl)urea should focus on its synthesis, purification, and biological evaluation. The compound's potential as an anticancer agent or in other therapeutic areas could be explored using in vitro and in vivo models.